3-(2'-Methylpiperidino)propyl p-allyloxybenzoate

• CAS No.: 63917-74-8
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 3-(2-methylpiperidin-1-yl)propyl 4-prop-2-enoxybenzoate
• InChI: InChI=1S/C19H27NO3/c1-3-14-22-18-10-8-17(9-11-18)19(21)23-15-6-13-20-12-5-4-7-16(20)2/h3,8-11,16H,1,4-7,12-15H2,2H3
• InChI Key: BBAOAXCNMFWVBH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CCCOC(=O)C2=CC=C(C=C2)OCC=C

Description

3-(2'-Methylpiperidino)propyl p-allyloxybenzoate is an ester derivative featuring a benzoic acid backbone substituted with an allyloxy group (–O–CH₂–CH=CH₂) at the para position. The compound’s structure integrates a 3-(2'-methylpiperidino)propyl chain, which confers both lipophilic and basic properties due to the piperidine moiety. This class of compounds is typically synthesized via nucleophilic substitution or esterification reactions between substituted benzoic acids and chlorinated piperidine derivatives .

Synthesis of p-allyloxybenzoic acid via alkylation of p-hydroxybenzoic acid with allyl bromide.

Esterification with 3-(2'-methylpiperidino)-propyl chloride in a solvent like isopropanol under reflux .

Potential applications include pharmaceutical formulations, particularly as local anesthetics or neuroleptic agents, given structural similarities to compounds like pipothiazine palmitate (a phenothiazine derivative) and Surfacaine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2’-Methylpiperidino)propyl p-allyloxybenzoate typically involves a multi-step process. One common method includes the reaction of 2-methylpiperidine with propyl bromide to form 3-(2’-methylpiperidino)propane. This intermediate is then reacted with p-allyloxybenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Solvent selection, temperature control, and reaction time are critical factors in the industrial synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(2’-Methylpiperidino)propyl p-allyloxybenzoate can undergo various chemical reactions, including:

Oxidation: The allyloxy group can be oxidized to form corresponding epoxides or aldehydes.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The piperidine ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and nucleophiles are used under basic or acidic conditions.

Major Products Formed

Oxidation: Epoxides, aldehydes

Reduction: Alcohols, amines

Substitution: Various substituted piperidines

Scientific Research Applications

3-(2’-Methylpiperidino)propyl p-allyloxybenzoate has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2’-Methylpiperidino)propyl p-allyloxybenzoate involves its interaction with specific molecular targets. The piperidine ring can interact with neurotransmitter receptors, while the allyloxybenzoate group may modulate enzyme activity. These interactions can lead to various biological effects, including modulation of signal transduction pathways and alteration of cellular functions.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS No.)	Substituent (R)	Molecular Formula	Molecular Weight	Key Properties/Data
3-(2'-Methylpiperidino)propyl p-allyloxybenzoate	–O–CH₂–CH=CH₂	C₁₉H₂₇NO₃	317.43 g/mol	Theoretical data: Expected higher reactivity due to allyl group’s unsaturation.
3-(2'-Methylpiperidino)propyl p-cyclohexyloxybenzoate	–O–C₆H₁₁	C₂₄H₃₇NO₃	403.56 g/mol	Hydrochloride form: m.p. 178–180°C; 8.88% Cl (theoretical: 8.96%) .
3-(2'-Methylpiperidino)propyl p-isobutoxybenzoate (63916-90-5)	–O–CH₂CH(CH₃)₂	C₂₀H₃₁NO₃	345.47 g/mol	LD₅₀ (mouse): 161 mg/kg (subcutaneous), 32 mg/kg (intravenous); emits NOₓ on decomposition .
3-(2'-Methylpiperidino)propyl p-benzyloxybenzoate (63917-81-7)	–O–CH₂C₆H₅	C₂₃H₂₉NO₃	375.48 g/mol	Higher lipophilicity due to benzyl group; no explicit toxicity data .

Key Observations:

Reactivity: The allyloxy group’s double bond may facilitate metabolic oxidation or conjugation, altering pharmacokinetics compared to saturated substituents .

Toxicity and Safety: The isobutoxy analog demonstrates significant acute toxicity (LD₅₀ < 200 mg/kg), likely due to rapid systemic absorption. Allyloxy derivatives may pose risks of forming reactive metabolites (e.g., epoxides), necessitating further toxicological evaluation.

Synthetic Feasibility :

• Cyclohexyloxy and benzyloxy analogs are synthesized via straightforward esterification, while allyloxy variants may require controlled conditions to prevent polymerization of the allyl group .

Biological Activity: Piperidine and piperazine derivatives (e.g., SNAP-7941 analogs) show potent receptor antagonism, suggesting that the 2'-methylpiperidino group in these compounds may enhance binding to neurological targets like MCHR1 . Substituent bulkiness (e.g., benzyloxy) could sterically hinder target interactions, whereas smaller groups (e.g., allyloxy) might improve binding kinetics .